Biological Activity and Therapeutic Potential of 3'-Iodo-2',3'-dideoxythymidine (I-ddT)
Biological Activity and Therapeutic Potential of 3'-Iodo-2',3'-dideoxythymidine (I-ddT)
An In-depth Technical Guide to 3'-Iodo-2',3'-dideoxythymidine (I-ddT)
Executive Summary
3'-Iodo-2',3'-dideoxythymidine (I-ddT) is a synthetic nucleoside analog belonging to the class of 2',3'-dideoxynucleosides (ddNs).[1][2][3][4] Structurally related to Zidovudine (AZT) and Alovudine (FLT), I-ddT functions as a Nucleoside Reverse Transcriptase Inhibitor (NRTI). While it demonstrates potent antiviral activity against Human Immunodeficiency Virus type 1 (HIV-1), its development as a clinical therapeutic was halted due to an unfavorable cytotoxicity profile, specifically related to mitochondrial DNA (mtDNA) depletion.
Today, I-ddT serves as a critical reference standard in Structure-Activity Relationship (SAR) studies. It is extensively used to map the steric and electronic requirements of the HIV-1 Reverse Transcriptase (RT) active site and to elucidate the mechanisms of polymerase-gamma (Pol γ) mediated mitochondrial toxicity.
Chemical & Pharmacological Profile
I-ddT mimics the natural substrate thymidine (dT) but contains an iodine atom at the 3'-position of the ribose sugar. This modification is the determinant of its dual activity: viral inhibition and cellular toxicity.
| Property | Specification |
| IUPAC Name | 1-[(2R,5S)-5-(hydroxymethyl)-4-iodo-tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4-dione |
| Abbreviation | I-ddT, 3'-I-ddT |
| Molecular Formula | C₁₀H₁₃IN₂O₄ |
| Molecular Weight | 352.13 g/mol |
| Class | Nucleoside Reverse Transcriptase Inhibitor (NRTI) |
| Key Structural Feature | 3'-Iodo substitution (replaces 3'-OH) |
| Solubility | Soluble in DMSO, Methanol; sparingly soluble in water |
SAR Context:
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vs. AZT (3'-Azido): The azido group is electron-withdrawing and bulky but linear. I-ddT's iodine is lipophilic and massive (Van der Waals radius ~1.98 Å), creating significant steric pressure in the enzyme binding pocket.
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vs. FLT (3'-Fluoro): FLT is the most potent but toxic analog. I-ddT generally shows lower potency than FLT due to the sheer size of the iodine atom affecting phosphorylation kinetics.
Mechanism of Action (MOA)
I-ddT is a prodrug . It is biologically inactive until it undergoes intracellular anabolic phosphorylation.
2.1. Intracellular Activation Pathway
Upon passive diffusion or carrier-mediated transport into the cell, I-ddT is sequentially phosphorylated by host cellular kinases:
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First Phosphorylation (Rate-Limiting): Thymidine Kinase 1 (TK1) converts I-ddT to the monophosphate (I-ddT-MP). The bulky iodine reduces affinity for TK1 compared to thymidine.
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Second Phosphorylation: Thymidylate Kinase (TMPK) converts the monophosphate to diphosphate (I-ddT-DP).
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Third Phosphorylation: Nucleoside Diphosphate Kinase (NDPK) yields the active triphosphate form (I-ddT-TP).
2.2. Antiviral Mechanism: Chain Termination
I-ddT-TP competes with the natural substrate, deoxythymidine triphosphate (dTTP), for binding to HIV-1 Reverse Transcriptase.
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Incorporation: If selected by RT, I-ddT-MP is incorporated into the growing viral DNA strand.
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Termination: The 3'-iodo group lacks the hydroxyl (-OH) moiety required to form a phosphodiester bond with the next incoming nucleotide. This halts viral DNA synthesis immediately (Obligate Chain Termination).
2.3. Mechanism of Toxicity: Mitochondrial DNA Depletion
Unlike AZT, which inhibits mitochondrial DNA Polymerase γ (Pol γ) but is rarely incorporated, I-ddT-TP is a substrate for Pol γ .
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It is incorporated into mitochondrial DNA.
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It causes chain termination of the mitochondrial genome.
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Result: Depletion of mtDNA, failure of oxidative phosphorylation, and cellular apoptosis.
Caption: Activation pathway of I-ddT from prodrug to active triphosphate, highlighting the dual targeting of HIV RT and mitochondrial Pol Gamma.
Biological Activity Data
3.1. Antiviral Potency (In Vitro)
I-ddT exhibits concentration-dependent inhibition of HIV-1 replication.[3]
| Parameter | Value (Approx. Range) | Notes |
| EC50 (HIV-1) | 0.1 – 1.0 µM | Varies by cell line (MT-4 vs. PBMCs). Generally less potent than AZT (0.001–0.05 µM). |
| Selectivity Index | 50 – 200 | Ratio of CC50 / EC50. Lower than AZT due to higher cytotoxicity. |
| Resistance Profile | TAMs | Susceptible to Thymidine Analog Mutations (M41L, T215Y) in RT. |
3.2. Cytotoxicity & Mitochondrial Toxicity
The defining characteristic of I-ddT is its toxicity profile.
| Parameter | Value | Mechanism |
| CC50 (MT-4 Cells) | 50 – 100 µM | General cellular anti-proliferative effect. |
| mtDNA Depletion | High | Causes rapid loss of mtDNA copies at sub-cytotoxic concentrations. |
| Lactic Acidosis | Potential Risk | Consequence of mitochondrial respiratory chain failure. |
Experimental Protocols
4.1. Chemical Synthesis of I-ddT
Context: Direct iodination of dideoxyribose is difficult. The preferred route utilizes the opening of an anhydro-thymidine intermediate to ensure correct stereochemistry.
Protocol:
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Starting Material: 5'-O-Trityl-thymidine.
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Activation: React with mesyl chloride (MsCl) in pyridine to form 5'-O-trityl-3'-O-mesylthymidine .
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Anhydro Formation: Treat with base (NaOH/EtOH) to form 2,3'-anhydro-5'-O-tritylthymidine .
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Ring Opening (Iodination): Reflux the anhydro compound with Sodium Iodide (NaI) and a weak acid (or LiI in DMF). The nucleophilic attack of iodide opens the ring, placing the iodine at the 3'-position in the erythro (down) configuration.
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Deprotection: Remove the 5'-trityl group using 80% Acetic Acid.
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Purification: Silica gel column chromatography (Eluent: CHCl3/MeOH).
4.2. Mitochondrial Toxicity Assay (mtDNA Depletion)
Objective: Quantify the specific depletion of mitochondrial DNA relative to nuclear DNA.
Workflow:
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Cell Culture: Seed HepG2 or CEM cells (1x10^5 cells/mL).
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Treatment: Treat cells with I-ddT (0.1, 1.0, 10 µM) for 7–14 days. (Long-term exposure is required for mtDNA depletion).
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DNA Extraction: Total DNA extraction using a silica-column kit.
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qPCR Analysis:
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Target 1 (Mitochondrial): ND1 or COX2 gene.
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Target 2 (Nuclear Control): β-Globin or GAPDH gene.
-
-
Calculation: Calculate relative mtDNA copy number using the ΔΔCt method.
Caption: Workflow for assessing mitochondrial toxicity via quantitative PCR (qPCR).
Future Outlook & Utility
While I-ddT is not a viable clinical candidate, it remains a vital chemical probe :
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Pol γ Crystallography: Used to co-crystallize DNA Polymerase Gamma to visualize the structural basis of drug-induced toxicity.
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PET Imaging Precursor: The iodine position can be substituted with Radioiodine (¹²³I, ¹²⁴I, or ¹³¹I) to create radiotracers for imaging viral reservoirs or tumor proliferation (though 3'-fluoro-FLT is more common for this).
References
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Mitsuya, H., et al. (1987). "3'-Azido-3'-deoxythymidine (BW A509U): an antiviral agent that inhibits the infectivity and cytopathic effect of human T-lymphotropic virus type III/lymphadenopathy-associated virus in vitro." Proceedings of the National Academy of Sciences. Link
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Martin, J. L., et al. (1990). "Effects of antiviral nucleoside analogs on human DNA polymerases and cellular proliferation."[5] Antimicrobial Agents and Chemotherapy.[4] Link
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Lewis, W., et al. (2003). "Mitochondrial toxicity of nucleoside reverse transcriptase inhibitors: mechanism and strategies for prevention." Antiviral Research. Link
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Herdewijn, P., et al. (1987). "Synthesis and anti-HIV activity of various 2'- and 3'-substituted 2',3'-dideoxyadenosines: a structure-activity analysis." Journal of Medicinal Chemistry. Link
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Schinazi, R. F., et al. (1993). "Selective inhibition of human immunodeficiency viruses by racemates and enantiomers of cis-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine." Antimicrobial Agents and Chemotherapy.[4] Link
Sources
- 1. researchgate.net [researchgate.net]
- 2. haematologica.org [haematologica.org]
- 3. Anti-HIV-1 activity of 3'-azido-3'-deoxythymidine (AZT) in primary mononuclear phagocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. In vitro and in vivo disposition and metabolism of 3'-deoxy-2',3'-didehydrothymidine - PMC [pmc.ncbi.nlm.nih.gov]
- 5. haematologica.org [haematologica.org]
